Cas no 1249416-35-0 (Thiophene, 2-(3-bromopropyl)-5-chloro-)

• Product Name: Thiophene, 2-(3-bromopropyl)-5-chloro-
• CAS No: 1249416-35-0
• MF: C₇H₈BrClS
• MW: 239.560419082642
• CID: 5282249
• Update Time: 2025-06-15

Thiophene, 2-(3-bromopropyl)-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-5-chlorothiophene
• Thiophene, 2-(3-bromopropyl)-5-chloro-

• Inchi： 1S/C7H8BrClS/c8-5-1-2-6-3-4-7(9)10-6/h3-4H,1-2,5H2
• InChI Key： CMHFTAPZJCGXOI-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC=C(S1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• XLogP3: 4
• Topological Polar Surface Area: 28.2

Additional information on Thiophene, 2-(3-bromopropyl)-5-chloro-

Comprehensive Overview of Thiophene, 2-(3-bromopropyl)-5-chloro- (CAS No. 1249416-35-0)

Thiophene, 2-(3-bromopropyl)-5-chloro- (CAS No. 1249416-35-0) is a specialized organic compound belonging to the thiophene derivatives family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for heterocyclic compounds in drug discovery, 2-(3-bromopropyl)-5-chlorothiophene has emerged as a key intermediate in synthesizing bioactive molecules.

The molecular structure of Thiophene, 2-(3-bromopropyl)-5-chloro- features a thiophene ring substituted with a 3-bromopropyl group at the 2-position and a chloro group at the 5-position. This combination of functional groups makes it a versatile building block for organic synthesis. Researchers are particularly interested in its reactivity, which enables the creation of complex molecules for medicinal chemistry and catalysis. Recent studies highlight its role in developing antiviral agents and antimicrobial compounds, aligning with the global focus on combating infectious diseases.

In the context of green chemistry and sustainable practices, CAS No. 1249416-35-0 has been explored for its potential in environmentally friendly synthesis routes. The compound's compatibility with catalytic reactions and microwave-assisted synthesis has been a topic of interest, addressing the growing demand for energy-efficient chemical processes. Additionally, its applications in polymer chemistry and electronic materials have been investigated, particularly in the development of conductive polymers and organic semiconductors.

The pharmaceutical industry has shown a keen interest in 2-(3-bromopropyl)-5-chlorothiophene due to its potential as a precursor for drug candidates. Its structural motif is found in several FDA-approved drugs, making it a valuable scaffold for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery have further amplified its significance, as computational models predict its utility in designing targeted therapies for various diseases.

From a commercial perspective, Thiophene, 2-(3-bromopropyl)-5-chloro- is available through specialized chemical suppliers and research laboratories. Its purity and stability are critical factors for end-users, particularly in high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure its quality, reflecting the stringent standards of modern chemical manufacturing.

In summary, CAS No. 1249416-35-0 represents a promising compound with diverse applications across multiple scientific disciplines. Its relevance in drug development, material science, and sustainable chemistry underscores its importance in contemporary research. As the scientific community continues to explore its potential, 2-(3-bromopropyl)-5-chlorothiophene is poised to play a pivotal role in advancing innovation in organic chemistry and beyond.